4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: (4-chlorophenyl)-[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22ClN5O/c20-16-5-3-15(4-6-16)19(26)25-11-9-24(10-12-25)18-13-17(21-14-22-18)23-7-1-2-8-23/h3-6,13-14H,1-2,7-12H2
• InChI Key: BEKVETUZPDVBGW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H22ClN5O
• Molecular Weight: 371.9 g/mol

Description

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine, also known as CBPP, is a chemical compound that has been widely studied for its potential in various scientific applications. CBPP is a pyrimidine derivative that possesses a unique chemical structure, which makes it an interesting target for research. In

Mechanism of Action

The mechanism of action of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine is not fully understood, but it is believed to act as an antagonist at dopamine D2 receptors and serotonin 5-HT1A receptors. By blocking these receptors, 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine may reduce the activity of dopamine and serotonin in the brain, leading to its antipsychotic effects. Additionally, 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine has been shown to have a variety of biochemical and physiological effects. In animal studies, 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine has been shown to reduce hyperactivity and improve cognitive function, suggesting its potential as a treatment for schizophrenia. Additionally, 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine has been shown to reduce pain and inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine in lab experiments is its potency and selectivity for dopamine D2 and serotonin 5-HT1A receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine. One area of interest is the development of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine analogs with improved selectivity and potency for dopamine D2 and serotonin 5-HT1A receptors. Additionally, further studies are needed to fully elucidate the mechanism of action of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine and its potential as a treatment for schizophrenia and other psychiatric disorders. Finally, the potential of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine as a treatment for pain and inflammation should be further explored in animal models and clinical trials.

Synthesis Methods

The synthesis of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine involves the reaction of 4-chlorobenzoyl chloride with piperazine in the presence of sodium carbonate. The resulting product is then reacted with pyrrolidine to obtain 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine. This synthesis method has been optimized to yield high purity and high yield of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine.

Scientific Research Applications

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine has been studied for its potential in various scientific applications, including medicinal chemistry, pharmacology, and neuroscience. 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine has been shown to exhibit potent antipsychotic activity and has been studied as a potential treatment for schizophrenia. Additionally, 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine has been shown to have analgesic and anti-inflammatory properties, making it a potential candidate for pain management and treatment of inflammatory diseases.